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Compound of Interest

Compound Name: 2-(2-Thienyl)-1,3-dioxolane

Cat. No.: B1273942 Get Quote

An In-depth Technical Guide to 2-(2-Thienyl)-1,3-dioxolane

This technical guide provides a comprehensive overview of 2-(2-Thienyl)-1,3-dioxolane, a

heterocyclic compound of significant interest to researchers, scientists, and professionals in

drug development. This document details its chemical identity, properties, synthesis, and

applications, with a focus on its role as a versatile intermediate in organic synthesis.

Chemical Structure and IUPAC Name
IUPAC Name: 2-(thiophen-2-yl)-1,3-dioxolane[1][2]

Synonyms: 2-(1,3-Dioxolan-2-yl)thiophene[2][3]

Chemical Structure:

The molecule consists of a five-membered thiophene ring linked at its 2-position to the 2-

position of a 1,3-dioxolane ring. The 1,3-dioxolane ring is a five-membered saturated

heterocycle containing two oxygen atoms at positions 1 and 3.

Image of the chemical structure of 2-(2-Thienyl)-1,3-dioxolane would be placed here in a full
document.
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The quantitative properties of 2-(2-Thienyl)-1,3-dioxolane are summarized in the table below,

providing a valuable reference for experimental design and characterization.

Property Value

CAS Number 58268-08-9[1][2][3]

Molecular Formula C₇H₈O₂S[2][3]

Molecular Weight 156.2 g/mol [2][3]

Appearance Colorless to light yellow/orange clear liquid[3]

Boiling Point 111 °C at 15 mmHg[3]

Density 1.25 g/cm³[3]

Refractive Index n20D 1.55[3]

Purity ≥ 97% (GC)[3]

Applications in Research and Development
2-(2-Thienyl)-1,3-dioxolane is a versatile building block with applications spanning several

scientific domains:

Organic Synthesis: It serves as a crucial intermediate for creating more complex molecules,

particularly in the agrochemical and fine chemical industries.[3] Its primary function is as a

protecting group for the formyl group of 2-thiophenecarboxaldehyde. Dioxolanes are stable

under basic and nucleophilic conditions, allowing for chemical transformations on other parts

of a molecule, and can be readily removed under mild acidic conditions.[4][5]

Pharmaceutical Development: The compound is a valuable precursor in the synthesis of

bioactive molecules and pharmaceuticals.[3][6] Its structural motifs are explored for creating

drugs targeting various conditions, including neurological disorders.[3]

Materials Science: It is utilized in the development of advanced materials such as conductive

polymers and organic electronics.[1][3] The thiophene moiety is a common component in

organic semiconductor research.
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Experimental Protocol: Synthesis
The synthesis of 2-(2-Thienyl)-1,3-dioxolane is typically achieved via the acid-catalyzed

acetalization of 2-thiophenecarboxaldehyde with ethylene glycol.[7] The reaction equilibrium is

driven towards the product by the removal of water, often using a Dean-Stark apparatus.

Reaction:

2-Thiophenecarboxaldehyde + Ethylene Glycol ⇌ 2-(2-Thienyl)-1,3-dioxolane + Water

Materials:

2-Thiophenecarboxaldehyde

Ethylene glycol (1.1 - 1.5 equivalents)

p-Toluenesulfonic acid monohydrate (p-TSA, 0.1 - 1 mol%)

Toluene (or other suitable solvent for azeotropic water removal)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus

connected to a condenser, add 2-thiophenecarboxaldehyde and toluene.

Add ethylene glycol (1.2 eq.) and a catalytic amount of p-toluenesulfonic acid monohydrate

(0.5 mol%).

Heat the mixture to reflux. The formation of water will be observable in the side-arm of the

Dean-Stark trap.
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Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas

Chromatography (GC) until the starting aldehyde is consumed.

Once the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with a saturated solution of sodium

bicarbonate to quench the acid catalyst, followed by a wash with brine.

Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the organic solution under reduced pressure to yield

the crude product.

The crude product can be purified by distillation under reduced pressure or by column

chromatography on silica gel to afford the pure 2-(2-Thienyl)-1,3-dioxolane.[8]

Logical Workflow and Diagrams
The following diagrams illustrate key logical processes relevant to the synthesis and use of 2-
(2-Thienyl)-1,3-dioxolane.
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Synthesis and Purification Workflow
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Pure 2-(2-Thienyl)-1,3-dioxolane

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for 2-(2-Thienyl)-1,3-dioxolane.
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Decision Logic for Use as Protecting Group

Need to protect
an aldehyde?

Will subsequent steps
involve basic or

nucleophilic reagents?

Yes

Use 2-(2-Thienyl)-1,3-dioxolane
as protecting group

Yes

Will subsequent steps
involve acidic conditions?

Avoid Dioxolane.
Consider acid-stable

groups (e.g., dithiane).

Yes

Deprotection requires
mild acidic conditions?

No

Dioxolane is a
suitable choice.

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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